molecular formula C14H14O B8767064 2-Naphthyl isopropyl ketone CAS No. 107574-57-2

2-Naphthyl isopropyl ketone

Cat. No.: B8767064
CAS No.: 107574-57-2
M. Wt: 198.26 g/mol
InChI Key: OCZYIFMCWNRVOW-UHFFFAOYSA-N
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Description

2-Naphthyl isopropyl ketone is a useful research compound. Its molecular formula is C14H14O and its molecular weight is 198.26 g/mol. The purity is usually 95%.
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Properties

CAS No.

107574-57-2

Molecular Formula

C14H14O

Molecular Weight

198.26 g/mol

IUPAC Name

2-methyl-1-naphthalen-2-ylpropan-1-one

InChI

InChI=1S/C14H14O/c1-10(2)14(15)13-8-7-11-5-3-4-6-12(11)9-13/h3-10H,1-2H3

InChI Key

OCZYIFMCWNRVOW-UHFFFAOYSA-N

Canonical SMILES

CC(C)C(=O)C1=CC2=CC=CC=C2C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

A Grignard reagent prepared by using 0.61 g of magnesium, 3.6 g of 2-bromopropane and 18 ml of anhydrous diethyl ether, was dropwise added to a mixture comprising 3.0 g of 2-naphthonitrile and 20 ml of anhydrous diethyl ether. After completion of the dropwise addition, the mixture was reacted for 12 hours under reflux. The reaction mixture was put into ice water, and 6N sulfuric acid was added to bring the mixture to be weakly acidic, followed by stirring for 0.5 hour. The mixture was extracted with ethyl acetate, followed by washing with water. The organic layer was dried over anhydrous magnesium sulfate, and then concentrated under reduced pressure. The residue was purified by silica gel column chromatography (developing solvent: ethyl acetate/n-hexane=1/50) to obtain 1.14 g of 2-naphthyl isopropyl ketone. The NMR spectrum data of this product is as follows.
[Compound]
Name
Grignard reagent
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Quantity
0.61 g
Type
reactant
Reaction Step Two
Quantity
3.6 g
Type
reactant
Reaction Step Three
Quantity
3 g
Type
reactant
Reaction Step Four
Quantity
20 mL
Type
solvent
Reaction Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Six
Quantity
18 mL
Type
solvent
Reaction Step Seven

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